4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C17H15FO4/c1-3-22-17(21)14-7-4-11(9-15(14)18)13-6-5-12(16(19)20)8-10(13)2/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key: JFZSHJQEWVEONQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)C)F
• Molecular Formula: C17H15FO4
• DSSTOX Substance ID: DTXSID20691934
• Molecular Weight: 302.30 g/mol
• CAS RN: 1261935-14-1

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid (4-EFMBA) is a fluorinated derivative of benzoic acid, which is widely used in the laboratory and industrial settings. It is a versatile molecule that has a wide variety of applications, including the synthesis of organic compounds, the preparation of pharmaceuticals, and the development of new materials.

Mechanism of Action

The mechanism of action of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% is not fully understood, but it is believed to involve a number of different processes. One possible mechanism is that 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% may act as an inhibitor of enzymes, such as those involved in the metabolism of drugs. Additionally, it may act as a competitive inhibitor of certain receptors, such as those involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% are not fully understood, but it is believed to have a number of different effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes, such as those involved in the metabolism of drugs. Additionally, it has been shown to have an inhibitory effect on certain receptors, such as those involved in the regulation of cell signaling pathways.

Advantages and Limitations for Lab Experiments

The use of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% in laboratory experiments has a number of advantages and limitations. On the positive side, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% is a relatively inexpensive reagent and is readily available. Additionally, it is a versatile molecule that can be used in a variety of different applications. On the other hand, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% is a relatively toxic molecule and should be handled with caution. Additionally, its mechanism of action is not fully understood, which can limit its effectiveness in certain applications.

Future Directions

There are a number of potential future directions for the use of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95%. One potential direction is the development of new materials based on 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95%. Additionally, it may be possible to use 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% to develop new drugs or to improve existing drugs. Additionally, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% may be used to develop new biosensors or to improve existing biosensors. Finally, it may be possible to use 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% to study the mechanisms of action of enzymes or to develop new methods for the synthesis of organic compounds.

Synthesis Methods

The synthesis of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% is generally achieved via a two-step process. The first step involves the reaction of 4-fluorophenylacetic acid with ethyl chloroformate in the presence of a base, such as potassium carbonate. This reaction yields 4-ethoxycarbonyl-3-fluorophenylacetic acid as the major product. The second step involves the esterification of the 4-ethoxycarbonyl-3-fluorophenylacetic acid with methanol to yield 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% as the major product.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methylbenzoic acid, 95% has been widely used in scientific research due to its versatility and wide range of applications. It is a useful reagent in the synthesis of organic compounds, and has been used in the preparation of pharmaceuticals and the development of new materials. Additionally, it has been used in a variety of biochemical applications, such as the study of enzyme kinetics, protein-ligand interactions, and the development of biosensors.